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Compound of Interest

Compound Name: 6-ROX hydrochloride

Cat. No.: B15554228

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and storage
conditions of 6-ROX hydrochloride (6-Carboxy-X-rhodamine hydrochloride). The following
sections detail its solubility in various solvents, recommended storage for both solid form and
solutions, experimental protocols for its use, and its interaction with the cyclooxygenase-2
(COX-2) signaling pathway.

Solubility Data

The solubility of 6-ROX hydrochloride and its related forms is crucial for the preparation of
stock and working solutions in various experimental settings. The following tables summarize
the available quantitative and qualitative solubility data.

Quantitative Solubility
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Compound/Solvent

Concentration

Notes

6-ROX Hydrochloride in DMSO

25 mg/mL (46.76 mM)

Ultrasonic treatment may be
required. The use of new, non-
hygroscopic DMSO is

recommended.[1]

5(6)-ROX (mixture) in DMSO

20 mg/mL (37.41 mM)

Requires sonication, warming,
and heating to 60°C.[2]

6-ROX Hydrochloride in
Saline-based vehicle

=1 mg/mL (1.87 mM)

Vehicle composition: 10%
DMSO, 40% PEG300, 5%
Tween-80, 45% Saline.[3]

6-ROX Hydrochloride in SBE-
B-CD vehicle

=1 mg/mL (1.87 mM)

Vehicle composition: 10%
DMSO, 90% (20% SBE-B3-CD
in Saline).[3]

Jualitative Solubili

Compound Form

Solvents

Solubility Description

DMSO, DMF, Methanol,

6-ROX Carboxylic Acid T Good[2]
6-ROX Succinimidyl Ester (SE)  Acetonitrile, DMF, DMSO Soluble
6-ROX Succinimidyl Ester (SE)  Water Low
5(6)-Carboxy-X-rhodamine Water Water soluble

Storage and Stability

Proper storage of 6-ROX hydrochloride is essential to maintain its chemical integrity and

fluorescence properties.
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Form

Storage
Temperature

Conditions

Duration

Solid

-20°C

Keep in a tightly
sealed container,
desiccated, and
protected from light in
a dry, well-ventilated

place.[4]

Long-term

Stock Solution

-80°C

Aliguot to avoid
repeated freeze-thaw
cycles and protect
from light.[1][3]

6 months[1][3]

Stock Solution

-20°C

Aliquot to avoid
repeated freeze-thaw
cycles and protect
from light.[1][3]

1 month[1][3]

Stability: 6-ROX hydrochloride is stable under the recommended storage conditions.[5] Avoid

contact with strong oxidizing agents, strong acids, and strong alkalis.[5]

Experimental Protocols

Preparation of a 1 mg/mL Aqueous Working Solution

This protocol is suitable for preparing a working solution for in vivo experiments.

Materials:

PEG300

Tween-80

6-ROX hydrochloride

DMSO (new, non-hygroscopic)
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» Saline (sterile)

Procedure:

Prepare a stock solution of 6-ROX hydrochloride in DMSO.

To prepare 1 mL of the final working solution, start with 400 pL of PEG300.

Add 100 pL of the DMSO stock solution to the PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

Add 450 pL of saline to bring the final volume to 1 mL.

If any precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

It is recommended to prepare this working solution fresh on the day of use.[1]

General Protocol for Labeling Amino-Modified
Oligonucleotides with 6-ROX SE

This protocol describes the covalent conjugation of 6-ROX succinimidyl ester (SE) to primary
amino groups on oligonucleotides.

Materials:

Amine-modified oligonucleotide

6-ROX SE

0.1 M Sodium tetraborate buffer, pH 8.5

Anhydrous DMSO or DMF

Reagents for purification (e.g., ethanol, gel electrophoresis or HPLC system)

Procedure:
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o Prepare the Labeling Buffer: Dissolve sodium tetraborate in water to a concentration of 0.1 M
and adjust the pH to 8.5 with HCI. Prepare this buffer fresh.[1]

» Dissolve the Oligonucleotide: Dissolve the amine-modified oligonucleotide in the labeling
buffer.

» Dissolve the 6-ROX SE: Immediately before use, dissolve the 6-ROX SE in a small amount
of anhydrous DMSO or DMF.

» Reaction: Add the dissolved 6-ROX SE to the oligonucleotide solution. The optimal molar
ratio of dye to oligonucleotide may need to be determined empirically.

 Incubation: Incubate the reaction mixture for at least 6 hours at room temperature, protected
from light.[1] Overnight incubation is also possible.[1]

« Purification: Purify the labeled oligonucleotide from unreacted dye and unlabeled
oligonucleotide using methods such as ethanol precipitation followed by preparative gel
electrophoresis or reverse-phase HPLC.[1]

Signaling Pathway Interaction

6-ROX is a fluorescent probe and a potential inhibitor of cyclooxygenase-2 (COX-2).[1] The
upregulation of COX-2 is a key event in inflammatory responses and carcinogenesis. Various
stimuli, including growth factors and tumor promoters, can activate signaling cascades that lead
to the transcription of the PTGS2 gene (which codes for COX-2). The diagram below illustrates
the major signaling pathways that regulate COX-2 expression.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.thermofisher.com/np/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.thermofisher.com/np/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.thermofisher.com/np/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.thermofisher.com/np/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.thermofisher.com/np/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Transcription Factor Activation

Upstream Signaling Cascades.

]
External Stimuli Gene E)#;ression

COX-2 Gene anserion & Protein and Product
(PTGS2) Translation
Arachidonic Acid
G Conversion .

Click to download full resolution via product page

Caption: Simplified signaling pathways regulating COX-2 expression and its inhibition by 6-
ROX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15554228#6-rox-hydrochloride-solubility-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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